
Application Notes and Protocols for
Investigating the Mitochondrial Function of

ANKRD22

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ankrd22-IN-1

Cat. No.: B15143749 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
ANKRD22 (Ankyrin Repeat Domain 22) is a protein that has been identified as a novel

mitochondrial membrane protein.[1][2] It plays a significant role in the metabolic reprogramming

of cells, particularly in the context of cancer.[1][3][4] ANKRD22 is primarily localized to the

mitochondrial membrane, with a smaller fraction found in the mitochondrial matrix.[1][2] Its

expression is induced by the tumor microenvironment (TME) and has been shown to influence

glycolysis, ATP production, and mitochondrial lipid metabolism.[1][3][4] Understanding the

function of ANKRD22 is crucial for developing novel therapeutic strategies targeting metabolic

alterations in disease. While a specific inhibitor designated "Ankrd22-IN-1" is not yet described

in the literature, the small molecule fostamatinib has been identified as a potential inhibitor of

ANKRD22, offering a tool for investigation.[5][6][7]

These application notes provide an overview of ANKRD22's function in mitochondria and

detailed protocols for investigating its role in cellular metabolism.

Quantitative Data Summary
The following tables summarize the key quantitative findings related to the functional effects of

ANKRD22 expression on mitochondrial and cellular metabolism.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b15143749?utm_src=pdf-interest
https://pmc.ncbi.nlm.nih.gov/articles/PMC6929986/
https://www.researchgate.net/figure/ANKRD22-is-a-novel-mitochondrial-membrane-protein-A-GSEA-showed-ANKRD22-was-enriched_fig3_338321014
https://pmc.ncbi.nlm.nih.gov/articles/PMC6929986/
https://pubmed.ncbi.nlm.nih.gov/31903135/
https://www.thno.org/v10p0516
https://pmc.ncbi.nlm.nih.gov/articles/PMC6929986/
https://www.researchgate.net/figure/ANKRD22-is-a-novel-mitochondrial-membrane-protein-A-GSEA-showed-ANKRD22-was-enriched_fig3_338321014
https://pmc.ncbi.nlm.nih.gov/articles/PMC6929986/
https://pubmed.ncbi.nlm.nih.gov/31903135/
https://www.thno.org/v10p0516
https://www.benchchem.com/product/b15143749?utm_src=pdf-body
https://www.researchgate.net/figure/ANKRD22-interacts-with-multiple-targets-in-the-glucose-and-ATP-metabolism-A-The_fig5_338321014
https://www.medsci.org/v22p1885.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC11983316/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15143749?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 1: Effects of ANKRD22 Expression on Cellular Energy Metabolism

Parameter
Effect of ANKRD22
Overexpression

Cell Type Reference

Glycolysis Increased
Colorectal Cancer

Cells
[1]

ATP/ADP Ratio Decreased
Colorectal Cancer

Cells
[1][3]

AMP/ATP Ratio Increased
Colorectal Cancer

Cells
[1][3]

Signaling Pathways and Experimental Workflows
The following diagrams illustrate the known signaling pathways involving ANKRD22 and a

general workflow for investigating its mitochondrial function.
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Caption: ANKRD22 signaling pathway in the tumor microenvironment.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b15143749?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15143749?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mitochondrial Function Assays

Start: Hypothesis on ANKRD22 Mitochondrial Function
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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